9(R)-Delta7-THC

• Molecular Formula: C21H30O2
• Molecular Weight: 314.5 g/mol
• IUPAC Name: (6aR,9R,10aR)-6,6,9-trimethyl-3-pentyl-6a,9,10,10a-tetrahydrobenzo[c]chromen-1-ol
• InChI: InChI=1S/C21H30O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h9-10,12-14,16-17,22H,5-8,11H2,1-4H3/t14-,16+,17+/m0/s1
• InChI Key: WWYMYGIVLCKTBL-USXIJHARSA-N
• Isomeric SMILES: CCCCCC1=CC(=C2[C@@H]3C[C@H](C=C[C@H]3C(OC2=C1)(C)C)C)O
• Canonical SMILES: CCCCCC1=CC(=C2C3CC(C=CC3C(OC2=C1)(C)C)C)O

Description

9(R)-Delta7-THC (IUPAC: (6aR,9R,10aR)-6a,9,10,10a-tetrahydro-6,6,9-trimethyl-3-pentyl-6H-dibenzo[b,d]pyran-1-ol; CAS 42793-13-5) is a synthetic cannabinoid isomer with structural similarities to Delta9-THC, the primary psychoactive component of cannabis . Its stereochemistry at position 9 (R-configuration) distinguishes it from other isomers, such as 9(S)-Delta7-THC, which exhibits slightly reduced cannabinoid receptor activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Delta9-THC

• Structural Differences : Delta9-THC has a double bond between C9 and C10, whereas 9(R)-Delta7-THC features a double bond between C7 and C8 .
• Pharmacological Activity: Delta9-THC is a potent CB1 receptor agonist, impairing working memory at doses as low as 3.0 mg/kg in mice, while reference memory disruption requires higher doses (100 mg/kg) .
• Therapeutic vs. Adverse Effects :
  • Delta9-THC is clinically used for nausea/vomiting (chemotherapy), appetite stimulation, and neuropathic pain .
  • Both compounds share cognitive side effects (e.g., memory impairment, anxiety), but 9(R)-Delta7-THC’s specific profile is understudied .

Delta8-THC

• Structural Differences : Delta8-THC has a double bond between C8 and C9, compared to C9-C10 in Delta9-THC .
• Potency and User Experience :
  • Delta8-THC is less psychoactive; users report its effects as 50–70% as intense as Delta9-THC, with shorter duration .
  • Hollister & Gillespie (1973) found Delta8-THC half as potent as Delta9-THC in humans via oral/IV routes .
• Legal Status : Delta8-THC is often unregulated in regions where Delta9-THC is prohibited, increasing its commercial availability .

Anandamide (Endogenous Cannabinoid)

• Mechanistic Differences: Anandamide activates CB1 receptors but with lower efficacy and shorter duration than Delta9-THC. Unlike Delta9-THC, anandamide blocks cannabinoid-induced antinociception and shows partial cross-tolerance .
• Therapeutic Potential: Anandamide’s role in pain modulation is distinct, involving pertussis toxin-sensitive pathways, but lacks Delta9-THC’s broad psychotropic effects .

HHC (Hydroxyhexahydrocannabinol)

• Structural Differences : HHC is a hydrogenated derivative of THC, lacking double bonds but retaining a hydroxyl group .
• Activity : Anecdotal reports suggest HHC has 70–80% of Delta9-THC’s potency, with comparable analgesic and anti-inflammatory effects .

THC-O-Acetate

• Structural Differences : Features an acetate group at position 1 instead of a hydroxyl group .
• Potency Claims : Marketed as 3x more potent than Delta9-THC, though peer-reviewed studies are scarce .
• Metabolism : Unlike Delta9-THC, its acetylated structure may delay metabolic conversion to active forms, prolonging effects .

Data Tables

Table 1: Structural and Pharmacological Comparison

Compound	Double Bond Position	CB1 Receptor Affinity	Psychoactive Potency (vs. Delta9-THC)	Key Therapeutic Uses
9(R)-Delta7-THC	C7-C8	Moderate	~50–70% (estimated)	Under investigation
Delta9-THC	C9-C10	High	100% (reference)	Pain, nausea, appetite
Delta8-THC	C8-C9	Moderate	~50%	Anxiety, pain (anecdotal)
HHC	None (hydrogenated)	Low-Moderate	~70%	Pain, inflammation
THC-O-Acetate	C9-C10	High (anecdotal)	~300% (claimed)	Not established

Table 2: Subjective Effects (User Reports)

Parameter	Delta9-THC	Delta8-THC
Intensity (1–5)	1.8 (much more intense)	3.2 (somewhat less)
Duration (1–5)	1.5 (lasts longer)	3.5 (shorter)